Cas no 54573-09-0 (Thiocyanic acid, 1,2-dimethylpropyl ester)

54573-09-0 structure
Product name:Thiocyanic acid, 1,2-dimethylpropyl ester
Thiocyanic acid, 1,2-dimethylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 1,2-dimethylpropyl ester
- 3-methylbutan-2-yl thiocyanate
- 54573-09-0
- DTXSID40788077
- SCHEMBL17297128
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- Inchi: InChI=1S/C6H11NS/c1-5(2)6(3)8-4-7/h5-6H,1-3H3
- InChI Key: AZVJCFWSFGVPBO-UHFFFAOYSA-N
- SMILES: CC(SC#N)C(C)C
Computed Properties
- Exact Mass: 129.06133
- Monoisotopic Mass: 129.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
Thiocyanic acid, 1,2-dimethylpropyl ester Related Literature
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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